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Compound of Interest

Compound Name: N-Oleoylglycine

Cat. No.: B164277 Get Quote

A Message from Your Senior Application Scientist

Welcome to our dedicated guide for handling N-Oleoylglycine. As researchers and drug

development professionals, we understand that the success of your experiments hinges on the

precise and reliable preparation of your reagents. N-Oleoylglycine, a key endogenous

lipoamino acid, can present unique challenges due to its lipophilic nature. This guide is

designed to provide you with not just protocols, but the scientific reasoning behind them,

ensuring you can prepare stable, reliable stock solutions in ethanol and troubleshoot any

issues that may arise. Our goal is to empower you with the expertise to move your research

forward with confidence.

Quick Reference Data
For your convenience, the key physical and solubility properties of N-Oleoylglycine (CAS:

2601-90-3) are summarized below.
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Property Value Source(s)

Molecular Weight ~339.5 g/mol [1][2][3]

Appearance
White to off-white crystalline

solid
[1][4][5]

Solubility in Ethanol ~12 mg/mL [1][4][6]

Solubility in DMSO ~12 mg/mL [1][4]

Solubility in DMF ~10 mg/mL [1][6]

Aqueous Solubility
Sparingly soluble. ~0.2 mg/mL

in Ethanol:PBS (1:4, pH 7.2)
[1][4][6]

Storage (Solid) -20°C [2][5][6]

Storage (Ethanol Stock) -20°C for up to 6 months

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing a
concentrated stock solution of N-Oleoylglycine?
For creating primary stock solutions, organic solvents are required. N-Oleoylglycine is readily

soluble in several organic solvents, with ethanol and DMSO being excellent choices.[5][6] The

solubility in both ethanol and DMSO is approximately 12 mg/mL.[1][4] Ethanol is often preferred

for cell-based assays where high concentrations of DMSO may be cytotoxic.

Q2: How should I accurately prepare a 10 mg/mL stock
solution in ethanol?
Follow the detailed protocol below. The key is to ensure the compound is at room temperature

before weighing to avoid moisture condensation and to add the solvent to the dry powder.

Vortexing is typically sufficient, but gentle warming can aid dissolution.

Q3: What are the recommended storage conditions for
both the solid compound and the prepared ethanol
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stock solution?
The solid, crystalline N-Oleoylglycine should be stored at -20°C for long-term stability, where it

can be stable for at least four years.[1][6] Once dissolved in ethanol, the stock solution should

also be stored at -20°C. Under these conditions, the stock solution is stable for up to six

months.

Q4: I need to use N-Oleoylglycine in an aqueous buffer
for my experiment. How do I prepare this working
solution?
Directly dissolving N-Oleoylglycine in aqueous buffers is not recommended due to its very low

solubility.[6] The standard and most reliable method is to first prepare a concentrated stock

solution in ethanol. This ethanol stock can then be diluted into your aqueous buffer of choice to

achieve the final desired concentration.[6] Be aware that the final concentration achievable in

the buffer will be low; for instance, in a 1:4 mixture of ethanol to PBS (pH 7.2), the solubility is

only about 200 µg/mL.[1][4] It is strongly recommended to prepare aqueous working solutions

fresh for each experiment and not to store them for more than one day.[6]

Experimental Protocol: Preparing a 10 mg/mL Stock
Solution
This protocol provides a step-by-step method for reliably preparing an N-Oleoylglycine stock

solution.

Equilibration: Remove the vial of solid N-Oleoylglycine from the -20°C freezer and allow it to

sit on the benchtop for 15-20 minutes to reach room temperature. This crucial step prevents

atmospheric moisture from condensing on the cold powder, which can affect weighing

accuracy and solubility.

Weighing: Tare a clean, sterile microcentrifuge tube on an analytical balance. Carefully weigh

the desired amount of N-Oleoylglycine powder into the tube.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of absolute ethanol

(200 proof) to the tube to achieve a final concentration of 10 mg/mL. For example, add 1 mL

of ethanol to 10 mg of N-Oleoylglycine.
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Dissolution: Cap the tube tightly and vortex for 30-60 seconds. The solution should become

clear. If any solid particles remain, proceed to the troubleshooting steps (gentle warming or

sonication).

Inert Gas (Optional but Recommended): For enhanced stability, especially for long-term

storage, some protocols recommend purging the solvent with an inert gas like argon or

nitrogen before adding it to the compound.[6] This displaces oxygen and minimizes potential

oxidation of the oleoyl chain.

Storage: Once fully dissolved, the stock solution can be divided into smaller, single-use

aliquots to minimize freeze-thaw cycles. Store the aliquots at -20°C.

Troubleshooting Guide
Q: My N-Oleoylglycine won't fully dissolve in ethanol,
even at 10 mg/mL. What should I do?

Scientific Rationale: While the theoretical solubility is around 12 mg/mL, variations in purity,

ambient temperature, and the specific lot of the compound can slightly alter this value. The

dissolution process for lipophilic compounds can also be slow.

Solutions:

Gentle Warming: Warm the solution in a water bath set to 30-37°C for 5-10 minutes.

Intermittently vortex the tube. This increases the kinetic energy of the molecules,

facilitating the breakdown of the crystal lattice. Do not overheat, as it can degrade the

compound.

Sonication: Place the tube in a bath sonicator for 5-10 minutes. The high-frequency sound

waves create micro-cavitations that physically break apart the solid particles, increasing

the surface area exposed to the solvent.

Verify Concentration: Double-check your calculations to ensure you have not exceeded

the solubility limit of ~12 mg/mL.
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Q: After diluting my ethanol stock into my cell culture
media, the solution turned cloudy. Is my experiment
ruined?

Scientific Rationale: This is a classic sign of precipitation. N-Oleoylglycine is a lipophilic

molecule with an extended acyl chain, making it sparingly soluble in aqueous environments.

[6] When the ethanol stock is diluted, the concentration of the organic solvent drops

dramatically, and the aqueous buffer cannot keep the lipophilic compound in solution.

Solutions:

Prepare Fresh, Use Immediately: This is the most critical advice. The precipitate may

slowly redissolve, but it's best to add the working solution to your experimental system

immediately after dilution while it is still in a transiently stable state.

Increase Final Solvent Concentration: If your experimental system can tolerate it,

increasing the final percentage of ethanol in the working solution can help maintain

solubility. However, always run a vehicle control to ensure the solvent itself is not causing

an effect.

Use a Carrier: For in-vitro assays, a carrier protein like fatty-acid-free Bovine Serum

Albumin (BSA) can be included in the final buffer to help solubilize the N-Oleoylglycine
and facilitate its delivery to cells.

Q: I stored my stock solution at -20°C, and now there is
a precipitate at the bottom. What happened?

Scientific Rationale: Just as solubility decreases in aqueous solutions, it is also temperature-

dependent in organic solvents. At the low temperature of -20°C, the solubility limit of N-
Oleoylglycine in ethanol is reduced, causing some of the compound to fall out of solution.

Solution: This is usually reversible. Before each use, allow the aliquot to thaw completely at

room temperature. Then, warm it gently to 30-37°C and vortex thoroughly to ensure all

precipitate has redissolved and the solution is homogeneous before making any dilutions.
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The following diagram outlines the recommended workflow for preparing N-Oleoylglycine
solutions, from the solid compound to the final aqueous working solution.

Preparation of Stock Solution

Preparation of Working Solution (Use Immediately)

Solid N-Oleoylglycine
(Vial at RT)

Weigh Powder

Add Absolute Ethanol
(to max 12 mg/mL)

Vortex / Gentle Warmth
/ Sonication

10 mg/mL Stock Solution
in Ethanol

Aliquot & Store
at -20°C

Thaw Stock Aliquot
& Re-dissolve if needed

For each experiment

Dilute into Aqueous Buffer
(e.g., PBS, Media)

Final Working Solution
(e.g., < 200 µg/mL)
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Click to download full resolution via product page

Caption: Workflow for N-Oleoylglycine solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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